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Compound of Interest |

N-(4-
Compound Name: fluorophenyl)cyclohexanecarboxa
mide

Cat. No.: B312733

\ J

Application Notes and Protocols for N-(4-
fluorophenyl)cyclohexanecarboxamide

Disclaimer: No specific Safety Data Sheet (SDS) is available for N-(4-
fluorophenyl)cyclohexanecarboxamide. The following information is compiled from data on
structurally related compounds, primarily Cyclohexanecarboxamide, and general laboratory
safety guidelines. Researchers should handle this compound with caution and perform a
thorough risk assessment before use.

Physical and Chemical Properties

This table summarizes the known physical and chemical properties of N-(4-
fluorophenyl)cyclohexanecarboxamide.
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Property Value Reference
Molecular Formula Ci3H16FNO [1112]
Molecular Weight 221.27 g/mol [1]12]
N-(4-
IUPAC Name fluorophenyl)cyclohexanecarb [1]
oxamide
White solid (based on
Appearance
analogous compounds)
Sparingly soluble in water
Solubility (inferred from [3]

Cyclohexanecarboxamide)

Hazard Identification and Safety Precautions

The hazard information below is based on the GHS classification for the parent compound,

Cyclohexanecarboxamide, as no specific data is available for N-(4-

fluorophenyl)cyclohexanecarboxamide.
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GHS Classification (for

Hazard Categor
2 Cyclohexanecarboxamide)

Pictogram
Signal Word Warning

H315: Causes skin irritation[3][4]. H319: Causes
Hazard Statements serious eye irritation[3][4]. H335: May cause

respiratory irritation[3][4].

P261: Avoid breathing
dust/fume/gas/mist/vapors/spray[4]. P264: Wash
skin thoroughly after handling[4]. P271: Use
only outdoors or in a well-ventilated area[4].
P280: Wear protective gloves/eye
protection/face protection[4]. P302+P352: IF ON
SKIN: Wash with plenty of soap and water[4].
P304+P340: IF INHALED: Remove person to
fresh air and keep comfortable for breathing[4].
P305+P351+P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Precautionary Statements

Remove contact lenses, if present and easy to
do. Continue rinsing[4]. P312: Call a POISON
CENTER or doctor if you feel unwell.
P403+P233: Store in a well-ventilated place.
Keep container tightly closed[4]. P501: Dispose
of contents/container to an approved waste

disposal plant[4].

Experimental Protocols
Protocol 1: Safe Handling and Personal Protective
Equipment (PPE)

This protocol outlines the necessary steps for safely handling N-(4-
fluorophenyl)cyclohexanecarboxamide in a laboratory setting.

1. Engineering Controls:

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://wap.guidechem.com/encyclopedia/cyclohexanecarboxamide-dic277115.html
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclohexanecarboxamide
https://wap.guidechem.com/encyclopedia/cyclohexanecarboxamide-dic277115.html
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclohexanecarboxamide
https://wap.guidechem.com/encyclopedia/cyclohexanecarboxamide-dic277115.html
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclohexanecarboxamide
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclohexanecarboxamide
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclohexanecarboxamide
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclohexanecarboxamide
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclohexanecarboxamide
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclohexanecarboxamide
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclohexanecarboxamide
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclohexanecarboxamide
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclohexanecarboxamide
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclohexanecarboxamide
https://www.benchchem.com/product/b312733?utm_src=pdf-body
https://www.benchchem.com/product/b312733?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b312733?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

o Work in a well-ventilated area, preferably within a certified chemical fume hood, especially
when handling the solid powder to avoid inhalation of dust particles.

e Ensure that an eyewash station and a safety shower are readily accessible in the immediate
work area.

2. Personal Protective Equipment (PPE):

» Eye Protection: Wear chemical safety goggles or a face shield.

» Hand Protection: Wear nitrile or other chemically resistant gloves. Inspect gloves for any
tears or punctures before use.

o Skin and Body Protection: Wear a lab coat, long pants, and closed-toe shoes to prevent skin
exposure.

3. Hygiene Practices:

e Avoid eating, drinking, or smoking in the laboratory.

o Wash hands thoroughly with soap and water after handling the compound, before leaving the
laboratory, and before breaks.

o Remove contaminated clothing immediately and wash it before reuse.

4. Weighing and Solution Preparation:

* When weighing the solid compound, do so in a fume hood or on a balance with a draft shield
to minimize dust dispersal.
e When preparing solutions, add the solid to the solvent slowly to avoid splashing.

Protocol 2: Storage Procedures

This protocol describes the appropriate conditions for the storage of N-(4-
fluorophenyl)cyclohexanecarboxamide.

1. Storage Conditions:

Store in a tightly closed, properly labeled container.
Keep in a cool, dry, and well-ventilated area.
Store away from incompatible materials such as strong oxidizing agents.

N

. Incompatible Materials:
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» Strong oxidizing agents.
e Strong acids and bases (based on general chemical reactivity).

Protocol 3: Spill and Emergency Procedures

This protocol provides a general guideline for responding to spills and exposures involving N-
(4-fluorophenyl)cyclohexanecarboxamide.

1. Spill Response:

o Small Spills (Solid):

» Evacuate the immediate area.

o Wearing appropriate PPE, gently sweep up the spilled solid, avoiding dust generation.
» Place the collected material into a sealed container for proper disposal.

o Clean the spill area with a suitable solvent and then with soap and water.

o Large Spills:

o Evacuate the laboratory and alert others.

o Contact the institution's emergency response team.

e Prevent entry into the affected area until it is deemed safe.

2. Exposure Response:

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
holding the eyelids open. Seek immediate medical attention.

o Skin Contact: Remove contaminated clothing and wash the affected area with plenty of soap
and water for at least 15 minutes. Seek medical attention if irritation persists.

 Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.
Seek medical attention.

¢ Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical
attention.

Visualizations
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Preparation & Risk Assessment
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Caption: Workflow for the safe handling of chemical compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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